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Compound of Interest

Compound Name: ABBV-467

Cat. No.: B15583252

Disclaimer: This document provides general guidance on the proper disposal of a potent,
investigational chemical compound based on established best practices for laboratory safety
and hazardous waste management. A specific, official Safety Data Sheet (SDS) for ABBV-467
was not publicly available at the time of this writing. Researchers, scientists, and drug
development professionals must obtain and meticulously follow the specific instructions
provided in the official SDS from the manufacturer or supplier before handling or disposing of
ABBV-467.

The proper management and disposal of investigational pharmaceutical compounds like
ABBV-467, a selective MCL-1 inhibitor, are critical for ensuring personnel safety and
environmental protection. All disposal procedures must comply with local, state, and federal
regulations.

Pre-Disposal and Handling Protocol

Before any disposal procedures are initiated, it is imperative to have a comprehensive
understanding of the compound's properties as outlined in its Safety Data Sheet (SDS). The
SDS will provide critical information regarding toxicity, reactivity, and necessary personal
protective equipment (PPE).

General Handling Precautions for Potent Compounds:

e Engineering Controls: All handling of ABBV-467, including weighing and solution
preparation, should be conducted in a certified chemical fume hood or other appropriate

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15583252?utm_src=pdf-interest
https://www.benchchem.com/product/b15583252?utm_src=pdf-body
https://www.benchchem.com/product/b15583252?utm_src=pdf-body
https://www.benchchem.com/product/b15583252?utm_src=pdf-body
https://www.benchchem.com/product/b15583252?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15583252?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

ventilated enclosure.

o Personal Protective Equipment (PPE): At a minimum, standard laboratory PPE, including a
lab coat, safety glasses, and chemical-resistant gloves, is required. The SDS may specify
additional PPE.

» Spill Management: A spill kit appropriate for potent powder and solvent-based solutions
should be readily available. Procedures for managing spills should be clearly defined in the
laboratory's standard operating procedures (SOPS).

Step-by-Step Disposal Procedure for ABBV-467
Waste

The disposal of investigational compounds falls under the stringent regulations for hazardous
pharmaceutical waste. Any materials that have come into contact with ABBV-467 are
considered contaminated and must be disposed of accordingly.

o Waste Characterization and Segregation:

o Based on its nature as a potent investigational drug, ABBV-467 waste should be
presumed hazardous. The specific hazardous waste codes (e.g., P-listed or U-listed)
under the Resource Conservation and Recovery Act (RCRA) should be determined from
the SDS or through analytical testing if necessary.[1]

o Segregate ABBV-467 waste from other laboratory waste streams. Do not mix with non-
hazardous or biohazardous waste unless explicitly permitted by your institution's
Environmental Health and Safety (EHS) department.

o Incompatible chemicals must be kept separate to prevent dangerous reactions.[1]
o Containerization and Labeling:

o Solid Waste: Collect all contaminated solid waste, including unused compound,
contaminated PPE (gloves, wipes, bench paper), and labware (vials, pipette tips), in a
dedicated, sealable, and clearly labeled hazardous waste container.
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o Liquid Waste: Collect contaminated liquid waste, such as unused stock solutions or
experimental media, in a separate, leak-proof, and shatter-resistant container.

o Labeling: All waste containers must be labeled with the words "Hazardous Waste," the full
chemical name ("ABBV-467"), and a clear description of the contents (e.g., "Solid waste
with ABBV-467" or "Aqueous waste with ABBV-467"). Follow your institution's specific
labeling requirements.

o Storage of Hazardous Waste:
o Store waste containers in a designated satellite accumulation area within the laboratory.
o Ensure containers are sealed at all times, except when adding waste.

o The storage area should be secure and have secondary containment to capture any
potential leaks.[1]

» Final Disposal:

o Do Not Dispose Down the Drain or in Regular Trash: Disposal of hazardous
pharmaceutical waste into the sanitary sewer or municipal trash is strictly prohibited by the
EPA.[1]

o Professional Disposal Service: The final disposal of ABBV-467 waste must be handled by
a licensed hazardous waste disposal contractor.[2] Your institution's EHS department will
coordinate the pickup and transport of the waste to a permitted treatment, storage, and
disposal facility (TSDF).

o Incineration: High-temperature incineration is the most common and required method for
destroying potent pharmaceutical compounds to prevent their release into the
environment.[3]

Regulatory Framework for Pharmaceutical Waste

The disposal of laboratory and pharmaceutical waste is governed by several key regulations
and agencies. Adherence to these guidelines is mandatory.
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Regulatory Body

Key Regulation/Role

Relevance to ABBV-467
Disposal

Environmental Protection
Agency (EPA)

Resource Conservation and
Recovery Act (RCRA)

Sets the federal standards for
the management and disposal
of hazardous wastes, including

many pharmaceuticals.[1][3]

State Environmental Agencies

State-Specific Hazardous

Waste Regulations

Individual states may have
more stringent requirements
for pharmaceutical waste
disposal than federal

regulations.

Occupational Safety and
Health Administration (OSHA)

Hazard Communication
Standard

Mandates that employers
inform employees about
chemical hazards through

SDSs, labels, and training.

Department of Transportation
(DOT)

Hazardous Materials

Regulations

Governs the safe packaging,
labeling, and transportation of
hazardous waste from the
laboratory to the disposal
facility.[2]

Experimental Workflow for Safe Disposal

The following diagram illustrates the logical workflow for the proper handling and disposal of an

investigational compound like ABBV-467.

© 2025 BenchChem. All rights reserved. 4/6

Tech Support


https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.rxdestroyer.com/40-cfr-regulations/proper-disposal-in-pharmaceutical-research-is-extremely-important/
https://easyrxcycle.com/who-we-serve/universities-and-research-labs/research-labs
https://www.benchchem.com/product/b15583252?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15583252?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

f ' id
BENGHE > etychoeie,Az?ilte:SIgy Sltjrilcineg

Workflow for Investigational Compound Disposal

Preparation & Handling

Acquire Compound & SDS

l;RITICAL STEP

Review SDS for Hazards
& Required PPE

A

Handle Compound in
Ventilated Enclosure

Waste Gener$tion & Segregation

Generate Waste
(Solid & Liquid)

A

Segregate into Dedicated
Hazardous Waste Containers

Waste Mana‘ ?ement & Disposal

Label Containers Correctly
('Hazardous Waste', Name)

A

Store in Satellite
Accumulation Area

\
Contact EHS for Pickup

A

Waste Transported by
Licensed Contractor

:

Final Disposal via

Incineration

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of ABBV-467.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Investigational Compound ABBV-467]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15583252#abbv-467-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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